Cas no 1268332-01-9 (2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one)

• Product Name: 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one
• CAS No: 1268332-01-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5744900
• PubChem ID: 52423648
• Update Time: 2025-05-24

2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1268332-01-9
• 2,2,3,8-tetramethyl-1,2,3,4-tetrahydroquinazolin-4-one
• 2,2,3,8-tetramethyl-1H-quinazolin-4-one
• 2,2,3,8-tetramethyl-2,3-dihydroquinazolin-4(1H)-one
• AKOS005266796
• STL140449
• 2,2,3,8-Tetramethyl-2,3-dihydro-1H-quinazolin-4-one
• 4(1H)-Quinazolinone, 2,3-dihydro-2,2,3,8-tetramethyl-
• 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one

• Inchi： 1S/C12H16N2O/c1-8-6-5-7-9-10(8)13-12(2,3)14(4)11(9)15/h5-7,13H,1-4H3
• InChI Key： SGGKAOPTBHYWBH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2NC(C)(C)N1C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 353.9±42.0 °C(Predicted)
• pka: 2.02±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one

2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one (CAS No. 1268332-01-9): A Comprehensive Overview

The compound 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one (CAS No. 1268332-01-9) is a structurally unique organic molecule belonging to the quinazolinone class. Quinazolinones are a family of heterocyclic compounds that have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to their diverse biological activities and potential applications. This specific compound is characterized by its tetramethyl substitution pattern, which imparts unique physical and chemical properties that make it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one, leveraging both traditional organic synthesis techniques and modern catalytic processes. The molecule's structure is notable for its rigid bicyclic framework and the presence of methyl groups at positions 2, 3, and 8. These substituents not only influence the compound's solubility and stability but also play a critical role in its interaction with biological systems.

One of the most promising areas of research involving CAS No. 1268332-01-9 is its potential as a bioactive agent. Studies have demonstrated that this compound exhibits significant antioxidant activity, making it a candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate enzyme activity has positioned it as a potential lead compound in drug discovery programs targeting various therapeutic areas.

The structural versatility of 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one has also led to its exploration in materials science. Researchers have investigated its use as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to act as a ligand in these systems has opened new avenues for applications in gas storage and catalysis.

In terms of chemical synthesis, the preparation of CAS No. 1268332-01-9 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these processes using green chemistry principles to minimize environmental impact while maintaining product quality.

The biological evaluation of 2,2,3,8-Tetramethyl-2,3-dihydroquinazolin-4(1H)-one has revealed intriguing insights into its pharmacokinetic properties. Preclinical studies suggest that the compound exhibits favorable absorption profiles and moderate bioavailability when administered orally. These attributes make it an attractive candidate for further development as an orally active therapeutic agent.

Moreover, computational studies using molecular docking techniques have provided valuable insights into the binding interactions of CAS No. 1268332-01-9 with various biological targets. These studies have highlighted the molecule's potential to inhibit key enzymes involved in inflammatory pathways and cancer progression.

The application of machine learning algorithms to predict the biological activity of CAS No. 1268332-01-9 has further enhanced our understanding of its therapeutic potential. By analyzing large datasets from public repositories such as PubChem and ChEMBL,, researchers can identify novel targets for this compound that were previously unexplored.

In conclusion,, CAS No. 126833 is a multifaceted compound with significant potential across various scientific domains.. Its unique structural features,, coupled with recent advancements in synthesis,, biological evaluation,, and computational modeling,, position it as a valuable asset for future research and development efforts.. As ongoing studies continue to uncover new applications,, this compound is poised to make meaningful contributions to both academic research and industrial innovation..